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Compound of Interest

Compound Name: Ethyl maleimide

Cat. No.: B8649053 Get Quote

Technical Support Center: N-Ethylmaleimide
(NEM)
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling N-ethylmaleimide (NEM). It includes

troubleshooting guides and frequently asked questions in a user-friendly format to address

specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is N-ethylmaleimide (NEM) and what is its primary application in research?

N-ethylmaleimide (NEM) is an organic compound that serves as an irreversible alkylating agent

for sulfhydryl (thiol) groups.[1] Its primary application in research is to modify cysteine residues

in proteins and peptides. This modification is highly specific for thiols within a pH range of 6.5-

7.5.[1][2] NEM is widely used as an inhibitor of cysteine peptidases, deubiquitinating enzymes

(DUBs), and to study the functional role of thiol groups in various biological processes.[1][3]

Q2: How should I store N-ethylmaleimide powder?

NEM powder should be stored in a tightly sealed container in a dry, cool, and well-ventilated

place, protected from light.[4][5] For long-term storage, it is recommended to keep it

refrigerated at 2-8°C or frozen at -20°C.[2][6]
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Q3: How do I prepare and store NEM stock solutions?

NEM stock solutions should be prepared fresh before each use to prevent hydrolysis of the

maleimide group.[2] Common solvents for preparing stock solutions include dimethyl sulfoxide

(DMSO), ethanol, and water.[7] For long-term storage of stock solutions, it is recommended to

aliquot and freeze them at -20°C or -80°C.[6][7] Stored properly, stock solutions in DMSO can

be stable for up to one year at -80°C.[3]

Q4: What are the critical safety precautions when working with NEM?

NEM is a hazardous substance that is fatal if swallowed and toxic in contact with skin.[8] It can

cause severe skin burns, eye damage, and may cause an allergic skin reaction.[8] Always

handle NEM in a well-ventilated area, preferably under a chemical fume hood, and wear

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.[4][8] Avoid inhalation of dust or vapors.[5] In case of contact with skin or eyes, rinse

immediately and thoroughly with water and seek medical attention.[9]

Q5: At what pH is the reaction of NEM with thiols most specific?

The reaction of NEM with sulfhydryl groups is most specific in the pH range of 6.5-7.5.[1][2] At

pH values above 7.5, NEM can also react with primary amines, such as the side chain of

lysine, and the rate of hydrolysis of the maleimide group increases.[1][2] Below pH 6.5, the

reaction rate with thiols decreases.[10]

Quantitative Data Summary
The following tables provide a summary of key quantitative data for N-ethylmaleimide.

Table 1: Physical and Chemical Properties of N-Ethylmaleimide

Property Value Reference(s)

Molecular Formula C₆H₇NO₂ [1]

Molecular Weight 125.13 g/mol [7]

Melting Point 43-46 °C [1]

Boiling Point 210 °C [1]
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Table 2: Solubility of N-Ethylmaleimide in Common Solvents

Solvent Solubility Reference(s)

Dimethyl Sulfoxide (DMSO) 25 mg/mL (199.79 mM) [3]

Water 25 mg/mL (199.79 mM) [3]

Ethanol 25 mg/mL (199.79 mM) [3]

Chloroform Soluble [11]

Methanol Soluble [11]

Toluene Soluble [11]

Table 3: Recommended Storage Conditions for N-Ethylmaleimide

Form Temperature Duration Conditions Reference(s)

Powder -20°C 3 years

Tightly sealed,

dry, protected

from light

[3]

Stock Solution in

Solvent
-80°C 1 year

Aliquoted to

avoid freeze-

thaw cycles

[3]

Stock Solution in

Solvent
-20°C 1 month

Aliquoted to

avoid freeze-

thaw cycles

[7]

Experimental Protocols
Detailed Protocol for Blocking Protein Sulfhydryl
Groups with NEM
This protocol outlines the steps for the alkylation of cysteine residues in a protein sample.

Materials:
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N-ethylmaleimide (NEM)

Protein sample (1-10 mg/mL)

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2, or other amine-free buffer at pH

6.5-7.5

Device for buffer exchange (e.g., dialysis cassette, desalting column)

Ultrapure water or appropriate solvent (e.g., DMSO, ethanol) for NEM stock solution

Procedure:

Equilibrate NEM: Allow the NEM container to reach room temperature before opening to

prevent moisture condensation, which can lead to hydrolysis.[2]

Prepare Protein Sample: Dissolve the protein to be modified in the Reaction Buffer at a

concentration of 1-10 mg/mL.[2]

Prepare NEM Stock Solution: Immediately before use, prepare a 100-200 mM stock solution

of NEM in ultrapure water or an appropriate organic solvent.[2] Note: Aqueous solutions of

NEM are unstable and should be used promptly.

Alkylation Reaction: Add a minimum of a 10-fold molar excess of NEM to the protein

solution. The final concentration of NEM typically ranges from 2 to 25 mM depending on the

application.[1][2]

Incubation: Incubate the reaction mixture for 2 hours at room temperature.[2]

Removal of Excess NEM: Remove unreacted NEM from the protein sample using a suitable

method for buffer exchange, such as dialysis or a desalting column.[2] This step is crucial to

prevent non-specific modification of other reagents in subsequent experimental steps.

Visualizations
Signaling Pathway: NEM-mediated Activation of KCC2
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N-ethylmaleimide has been shown to activate the K⁺-Cl⁻ cotransporter 2 (KCC2) by modulating

the WNK-SPAK/OSR1 signaling pathway. NEM treatment leads to a decrease in the

phosphorylation of SPAK/OSR1 kinases.[9][12] This, in turn, reduces the phosphorylation of

KCC2 at inhibitory sites (Thr906 and Thr1007) and increases phosphorylation at an activating

site (Ser940), resulting in increased KCC2 activity.[13][14]
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NEM activates KCC2 by inhibiting the WNK-SPAK/OSR1 pathway.

Experimental Workflow: Protein Thiol Alkylation
The following diagram illustrates a typical workflow for the alkylation of protein sulfhydryl

groups using N-ethylmaleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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